4-Methoxy-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• IUPAC Name: 4-methoxy-2-oxo-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C7H7NO4/c1-12-4-2-3-8-6(9)5(4)7(10)11/h2-3H,1H3,(H,8,9)(H,10,11)
• InChI Key: BERLCVCBOXAQDJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=O)NC=C1)C(=O)O
• Molecular Formula: C7H7NO4
• DSSTOX Substance ID: DTXSID70702423
• Molecular Weight: 169.13 g/mol
• CAS No.: 87853-70-1

Description

“4-Methoxy-2-oxo-1,2-dihydropyridine-3-carboxylic acid” is a monocarboxylic acid anion resulting from the removal of a proton from the carboxy group. It has a molecular formula of C8H9NO4.

Synthesis Analysis

The synthesis of 2-oxo-1,2-dihydropyridine-3-carboxylic acid derivatives involves the reaction of Meldrum’s acid with triethyl orthoformate and aniline.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI string: InChI=1S/C8H9NO4/c1-9-4-3-5 (13-2)6 (7 (9)10)8 (11)12/h3-4H,1-2H3, (H,11,12).

Scientific Research Applications

1. Hydrogen Bonding and Molecular Structure Studies Research on derivatives of dihydropyridine, such as 1-ethyl-2-methyl-4-oxo-1,4-dihydro-pyridin-3-yloxyethanoic acid, reveals significant insights into hydrogen bonding and molecular structures. X-ray crystallography and NMR spectroscopy have been crucial in understanding the intramolecular and intermolecular hydrogen bonding, leading to the formation of unique structural motifs like chelate rings and infinite structures in these compounds (Dobbin et al., 1993).

2. Synthesis of Heterocyclic Derivatives Studies involving the oxidative carbonylation of 4-Yn-1-ones have led to the synthesis of various heterocyclic derivatives including dihydropyridinone. The conditions for these syntheses involve palladium-catalyzed reactions, highlighting the chemical versatility and the potential for synthesizing a wide range of chemical entities (Bacchi et al., 2005).

3. Cyclization and Structural Characterization 4-Methoxy-2-oxo-1,2-dihydropyridine-3-carboxylate has been synthesized through a series of cyclization reactions. This synthesis pathway, involving intermediates like ethyl 2-cyano-5-(dimethylamino)-3-methoxypenta-2,4-dienoate, provides insights into structural characterizations and potential applications in chemical syntheses (Chen et al., 2013).

4. Physical Properties and Solvent Interactions The physical properties such as density, sound speed, and viscosity of dihydropyridine derivatives have been measured in solvents like dimethyl sulfoxide. These studies provide insights into solute-solvent interactions and the impact of molecular structure on physical properties, which are crucial for designing drugs and other chemical applications (Baluja & Talaviya, 2016).

5. Structural Analysis and Applications in Crystallography X-ray crystallography has been used to determine the structures of various dihydropyridine derivatives. This analytical technique is fundamental in understanding the molecular geometry, bonding patterns, and other structural details, which are essential in the field of medicinal chemistry and materials science (Wang et al., 2017).